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Compound of Interest

Compound Name: JI130

Cat. No.: B608195 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed guidelines for the proper storage, handling, and use of

the JI130 compound, a potent inhibitor of the cancer-associated transcription factor Hes1.

Adherence to these protocols is crucial for maintaining the compound's integrity and ensuring

reproducible experimental outcomes.

Compound Information
IUPAC Name: (E)-N-(2-(Allyloxy)phenethyl)-3-(7-methoxy-1H-indol-3-yl)acrylamide[1]

Synonyms: JI-130[1]

Mechanism of Action: JI130 functions as a stabilizer of the interaction between Hairy and

Enhancer of Split 1 (Hes1) and Prohibitin 2 (PHB2).[2] This stabilization occurs outside the

nucleus, leading to an induction of G2/M cell cycle arrest.[1] By inhibiting the transcriptional

repressor function of Hes1, JI130 has shown potential in managing pancreatic cancer.[2]

Proper Storage Conditions
The stability of the JI130 compound is contingent upon proper storage. Below is a summary of

recommended storage conditions for both the solid compound and solutions.
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Form
Storage
Temperature

Duration
Special
Instructions

Solid (Powder) 0 - 4°C
Short-term (days to

weeks)

Store in a dry and

dark environment.[1]

-20°C
Long-term (months to

years)

Recommended for

maintaining long-term

stability.[1][2] Shelf life

is reported to be over

3 years.[1][2]

Stock Solution -20°C Up to 1 month

Aliquot to avoid

repeated freeze-thaw

cycles.[2]

-80°C Up to 6 months

Recommended for

long-term storage of

solutions.[2]

Note: The compound is stable for several weeks at ambient temperature, which is sufficient for

shipping purposes.[1]

Experimental Protocols
Preparation of Stock Solutions
JI130 is soluble in Dimethyl Sulfoxide (DMSO).[1]

Materials:

JI130 compound (solid)

Anhydrous, high-purity DMSO

Sterile, polypropylene microcentrifuge tubes

Ultrasonic bath (optional)

Warming block or water bath (optional)
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Protocol:

Equilibrate the JI130 compound vial to room temperature before opening to prevent moisture

condensation.

Based on the product's molecular weight (376.46 g/mol ), calculate the required mass of

JI130 to achieve the desired stock concentration (e.g., 10 mM).[1]

Add the appropriate volume of fresh, anhydrous DMSO to the vial of JI130. The hygroscopic

nature of DMSO can affect solubility, so using a newly opened bottle is recommended.[2]

To aid dissolution, sonication and gentle warming may be applied.[2]

Once fully dissolved, aliquot the stock solution into smaller volumes in sterile microcentrifuge

tubes to minimize freeze-thaw cycles.[2]

Store the aliquots at -20°C for short-term use (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[2]

In Vitro Cell-Based Assay Protocol
This protocol provides a general workflow for assessing the effect of JI130 on cell proliferation.

Materials:

Cancer cell line of interest (e.g., pancreatic cancer cell line)

Complete cell culture medium

JI130 stock solution (in DMSO)

96-well cell culture plates

Cell proliferation assay reagent (e.g., MTT, WST-1)

Plate reader

Protocol:
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Seed the cells in a 96-well plate at a predetermined density and allow them to adhere

overnight.

Prepare serial dilutions of the JI130 stock solution in a complete cell culture medium to

achieve the desired final concentrations. Include a vehicle control (DMSO) at the same final

concentration as the highest JI130 treatment.

Remove the medium from the cells and add the medium containing the different

concentrations of JI130 or the vehicle control.

Incubate the plate for the desired treatment duration (e.g., 24, 48, 72 hours).

At the end of the incubation period, assess cell viability using a suitable cell proliferation

assay according to the manufacturer's instructions.

Measure the absorbance or fluorescence using a plate reader.

Calculate the half-maximal inhibitory concentration (IC50) to determine the potency of JI130
in the chosen cell line.
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Caption: Mechanism of action of JI130.

Experimental Workflow for JI130 Cell Viability Assay
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Caption: Workflow for determining JI130's effect on cell viability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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